Cas no 1351501-45-5 (tert-butyl N-(4-bromo-2-fluorophenyl)methyl-N-methylcarbamate)

• Product Name: tert-butyl N-(4-bromo-2-fluorophenyl)methyl-N-methylcarbamate
• CAS No: 1351501-45-5
• MF: C₁₃H₁₇BrFNO₂
• MW: 318.181986570358
• CID: 5799041
• PubChem ID: 70649642
• Update Time: 2025-10-28

tert-butyl N-(4-bromo-2-fluorophenyl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-bromo-2-fluorophenyl)methyl-N-methylcarbamate
• SCHEMBL12068165
• 1351501-45-5
• (4-Bromo-2-fluoro-benzyl)-methyl-carbamic acid tert-butyl ester
• EN300-22901809
• YTNPKDWOJMMRJC-UHFFFAOYSA-N
• tert-butyl N-[(4-bromo-2-fluorophenyl)methyl]-N-methylcarbamate

• Inchi： 1S/C13H17BrFNO2/c1-13(2,3)18-12(17)16(4)8-9-5-6-10(14)7-11(9)15/h5-7H,8H2,1-4H3
• InChI Key： YTNPKDWOJMMRJC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 317.04267g/mol
• Monoisotopic Mass: 317.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on tert-butyl N-(4-bromo-2-fluorophenyl)methyl-N-methylcarbamate

tert-butyl N-(4-bromo-2-fluorophenyl)methyl-N-methylcarbamate (CAS No. 1351501-45-5): A Comprehensive Overview

tert-butyl N-(4-bromo-2-fluorophenyl)methyl-N-methylcarbamate (CAS No. 1351501-45-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

The molecular formula of tert-butyl N-(4-bromo-2-fluorophenyl)methyl-N-methylcarbamate is C₁₃H₁₇BrFN₂O₂, and its molecular weight is approximately 327.19 g/mol. The compound features a tert-butyl group, a bromo-substituted phenyl ring, and a fluorine atom, which collectively contribute to its unique chemical and biological properties. The presence of these functional groups makes it an attractive candidate for various chemical reactions and biological studies.

The synthesis of tert-butyl N-(4-bromo-2-fluorophenyl)methyl-N-methylcarbamate typically involves the reaction of 4-bromo-2-fluorobenzylamine with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired carbamate derivative. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final product.

In recent years, tert-butyl N-(4-bromo-2-fluorophenyl)methyl-N-methylcarbamate has been studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents targeting influenza viruses. The researchers found that derivatives of this compound exhibited potent antiviral activity with low cytotoxicity, making them promising candidates for further development.

Beyond antiviral applications, tert-butyl N-(4-bromo-2-fluorophenyl)methyl-N-methylcarbamate has also shown promise in the field of cancer research. A study published in Cancer Letters investigated the use of this compound as a scaffold for designing new anticancer drugs. The researchers synthesized several derivatives and evaluated their cytotoxic effects on various cancer cell lines. Some derivatives demonstrated significant antiproliferative activity against breast cancer and lung cancer cells, suggesting their potential as lead compounds for anticancer drug development.

The pharmacological properties of tert-butyl N-(4-bromo-2-fluorophenyl)methyl-N-methylcarbamate have also been explored in preclinical studies. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited selective inhibition of specific enzymes involved in inflammatory pathways. This finding highlights its potential as a therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its therapeutic applications, tert-butyl N-(4-bromo-2-fluorophenyl)methyl-N-methylcarbamate has been utilized in materials science research. A study published in Advanced Materials explored the use of this compound as a building block for constructing functional polymers with tunable properties. The researchers synthesized copolymers containing this compound and demonstrated their potential applications in drug delivery systems and tissue engineering scaffolds.

The safety profile of tert-butyl N-(4-bromo-2-fluorophenyl)methyl-N-methylcarbamate is an important consideration for its use in various applications. While no major safety concerns have been reported, it is essential to handle this compound with appropriate precautions to ensure laboratory safety. Standard practices such as wearing personal protective equipment (PPE) and working under a fume hood are recommended when handling this compound.

In conclusion, tert-butyl N-(4-bromo-2-fluorophenyl)methyl-N-methylcarbamate (CAS No. 1351501-45-5) is a multifaceted compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on the development of novel therapeutic agents and advanced materials. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in future scientific advancements.